Cas no 1698774-14-9 (7-cyclopentyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-cyclopentyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1698774-14-9
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5704634
• PubChem ID: 136840979
• Update Time: 2023-11-24

7-cyclopentyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1698774-14-9
• 7-Cyclopentyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• EN300-1118690
• Pyrazolo[1,5-a]pyrimidine, 7-cyclopentyl-4,5,6,7-tetrahydro-
• 7-cyclopentyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C11H17N3/c1-2-4-9(3-1)10-5-7-12-11-6-8-13-14(10)11/h6,8-10,12H,1-5,7H2
• InChI Key： VPKUFSLDDXEEBV-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)NCCC2C1CCCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 357.6±11.0 °C(Predicted)
• pka: 4.56±0.40(Predicted)